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Compound of Interest

Compound Name: Gcn2-IN-6

Cat. No.: B2653052 Get Quote

In the landscape of targeted cancer therapy and metabolic stress research, the General

Control Nonderepressible 2 (GCN2) kinase has emerged as a critical node in the integrated

stress response (ISR). Its role in helping cancer cells adapt to nutrient deprivation has made it

a compelling target for therapeutic intervention. Among the armamentarium of small molecule

inhibitors developed to target this kinase, Gcn2-IN-6 has demonstrated a potent and orally

available profile, positioning it as a superior tool for preclinical investigation. This guide

provides a comparative analysis of Gcn2-IN-6 with other notable GCN2 inhibitors, supported by

experimental data and detailed methodologies.

Comparative Analysis of GCN2 Inhibitors
Gcn2-IN-6 distinguishes itself through its high potency in both biochemical and cellular assays.

The following table summarizes the key performance metrics of Gcn2-IN-6 alongside other

widely recognized GCN2 inhibitors. It is important to note that the data presented is a

compilation from various studies, and direct comparisons should be made with caution due to

potential variations in experimental conditions.
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Inhibitor
GCN2
Enzymatic
IC50 (nM)

GCN2
Cellular
IC50 (nM)

PERK
Enzymatic
IC50 (nM)

PERK
Cellular
IC50 (nM)

Kinase
Selectivity
Notes

Gcn2-IN-6

(Compound

6d)

1.8 9.3 0.26 230

Potent GCN2

and PERK

inhibitor in

enzymatic

assays, with

greater

cellular

selectivity for

GCN2.[1]

GCN2iB 2.4 - - -

Highly

selective for

GCN2, with

>99.5%

inhibition

against a

panel of 468

kinases at 1

µM.[2]

Compound

6e
- - 3.8 9000

High kinase

selectivity for

GCN2 over

PERK in

cellular

assays (450-

fold).[1]

TAP20 17 - - -

Also inhibits

GSK3α/β and

CDK9/cyclinD

1.[3]

A-92 - - - - Used in

preclinical

studies to
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demonstrate

GCN2-

dependent

apoptosis.[4]

GZD824

(Olverembati

nib)

- - - -

Initially

developed as

a Bcr-Abl

inhibitor, also

inhibits GCN2

but with low

specificity.[3]

GCN2 Signaling Pathway and Point of Inhibition
The GCN2 signaling pathway is a central regulator of cellular homeostasis in response to

amino acid starvation. The diagram below illustrates the canonical GCN2 signaling cascade

and the mechanism of action for GCN2 inhibitors like Gcn2-IN-6.
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GCN2 signaling pathway and inhibition by Gcn2-IN-6.
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Experimental Protocols
Biochemical Kinase Inhibition Assay (Example:
LanthaScreen® Eu Kinase Binding Assay)
This assay is designed to measure the binding of an inhibitor to the kinase of interest.

Workflow Diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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